1-(But-3-en-1-yl)piperidin-4-amine dihydrochloride
Overview
Description
1-(But-3-en-1-yl)piperidin-4-amine dihydrochloride, also known as B3P4A-dihydrochloride, is a synthetic compound used in a variety of scientific research applications. It is a white, crystalline solid that is soluble in water and has a molecular weight of 181.6 g/mol. It is a derivative of piperidine, a cyclic amine found in many plant and animal sources. B3P4A-dihydrochloride is used in a number of scientific research applications, including biochemical and physiological studies, as well as laboratory experiments.
Scientific Research Applications
Synthesis and Pharmaceutical Building Blocks
1-(But-3-en-1-yl)piperidin-4-amine dihydrochloride is involved in the high-yielding syntheses of 1-piperidin-4-yl-substituted butyro- and valerolactams. This process offers a concise and scalable alternative to previous multistep syntheses, marking its significance in pharmaceutical building blocks (Mapes & Mani, 2007).
Antimicrobial Activity
This compound plays a role in the synthesis of derivatives that exhibit significant antimicrobial activities. Research has shown that certain derivatives of 1-(But-3-en-1-yl)piperidin-4-amine dihydrochloride have been effective against bacterial and fungal pathogens, particularly in relation to tomato plants (Vinaya et al., 2009).
Synthesis of Novel Pharmaceutical Compounds
This chemical is integral in the microwave-assisted synthesis of various antibacterial compounds. For example, derivatives have been created that show promise as potent antibacterial agents (Merugu, Ramesh, & Sreenivasulu, 2010).
Intermediate in Medicinal Chemistry
1-(But-3-en-1-yl)piperidin-4-amine dihydrochloride serves as a key intermediate in the preparation of various medicinal compounds. For instance, it's used in the synthesis of deoxycytidine kinase inhibitors, showcasing its versatility in drug development (Zhang et al., 2009).
properties
IUPAC Name |
1-but-3-enylpiperidin-4-amine;dihydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H18N2.2ClH/c1-2-3-6-11-7-4-9(10)5-8-11;;/h2,9H,1,3-8,10H2;2*1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HOAVIDYZFDJYLC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCCN1CCC(CC1)N.Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H20Cl2N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
227.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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